Cas no 1795281-31-0 (N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide)

• Product Name: N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• CAS No: 1795281-31-0
• MF: C₁₅H₁₁Cl₂N₃O₂
• MW: 336.172741174698
• CID: 5793292
• PubChem ID: 86778126
• Update Time: 2025-10-29

N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1314717530
• N-[cyano-(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1H-pyridine-3-carboxamide
• 1795281-31-0
• EN300-26686943
• AKOS033249927
• N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide

• Inchi： 1S/C15H11Cl2N3O2/c1-8-2-14(21)12(7-19-8)15(22)20-13(6-18)9-3-10(16)5-11(17)4-9/h2-5,7,13H,1H3,(H,19,21)(H,20,22)
• InChI Key： QMDYUBYMKPVXIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C#N)NC(C1=CNC(C)=CC1=O)=O)Cl

Computed Properties

• Exact Mass: 335.0228320g/mol
• Monoisotopic Mass: 335.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82Ų

Additional information on N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide

Research Brief on N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide (CAS: 1795281-31-0)

N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide (CAS: 1795281-31-0) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of the cyano and dichlorophenyl groups, coupled with the dihydropyridine scaffold, suggests a multifaceted mechanism of action that could be leveraged in the development of new pharmacological agents.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its physicochemical properties and biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and confirm its purity. These efforts have laid the groundwork for further exploration of its pharmacological potential, particularly in the context of diseases where modulation of specific enzymatic pathways is desired.

One of the key areas of interest is the compound's potential as an inhibitor of certain kinases or proteases, given its structural resemblance to known inhibitors in these classes. Preliminary in vitro assays have demonstrated promising activity against selected targets, with IC50 values in the low micromolar range. These findings suggest that N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide could serve as a lead compound for the development of more potent and selective inhibitors.

In addition to its potential therapeutic applications, the compound has also been studied for its utility in chemical biology research. Its ability to interact with specific proteins or nucleic acids makes it a valuable tool for probing biological pathways and understanding molecular interactions. Researchers have utilized this compound in various assays to investigate its binding affinity and specificity, providing insights into its mechanism of action and potential off-target effects.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further medicinal chemistry efforts. Recent studies have explored various derivatives and analogs to improve these properties while maintaining or enhancing the compound's biological activity. These efforts are critical for advancing the compound from the bench to the bedside.

In conclusion, N-[cyano(3,5-dichlorophenyl)methyl]-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in various therapeutic areas, paving the way for its eventual application in medicine.